Cas no 710348-42-8 (2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid)

• Product Name: 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid
• CAS No: 710348-42-8
• MF: C₇H₆BNO₄
• MW: 178.937841892242
• MDL: MFCD22572000
• CID: 4716274
• PubChem ID: 59770498
• Update Time: 2025-11-02

2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2,3-Dihydrobenzooxazole-5-boronic acid
• WWGUKCACGZLIHO-UHFFFAOYSA-N
• 2-Hydroxybenzo[d]oxazole-5-boronic acid
• 2-Oxo-2,3-dihydro-benzooxazole-5-boronic acid
• (2-Oxo-2,3-dihydrobenzo[d]oxazol-5-yl)boronic acid
• Boronic acid, (2,3-dihydro-2-oxo-5-benzoxazolyl)-
• 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid

• MDL： MFCD22572000
• Inchi： 1S/C7H6BNO4/c10-7-9-5-3-4(8(11)12)1-2-6(5)13-7/h1-3,11-12H,(H,9,10)
• InChI Key： WWGUKCACGZLIHO-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(B(O)O)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 78.8

Additional information on 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid

2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid (CAS 710348-42-8): A Versatile Boronic Acid Derivative in Organic Synthesis

2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid (CAS 710348-42-8) is an important boronic acid derivative that has gained significant attention in modern organic chemistry and pharmaceutical research. This heterocyclic compound combines the unique properties of both benzoxazole and boronic acid functionalities, making it a valuable building block for various synthetic applications.

The molecular structure of 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid features a benzoxazolone core with a boronic acid group at the 5-position. This combination creates a molecule with interesting electronic properties and reactivity patterns. The compound typically appears as a white to off-white crystalline powder with good stability under standard conditions, though it should be stored in a cool, dry place away from moisture.

One of the most significant applications of CAS 710348-42-8 is in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology that has revolutionized modern organic synthesis. The boronic acid moiety serves as an excellent coupling partner for various aryl halides, enabling the construction of complex molecular architectures. Researchers particularly value this compound for its ability to introduce the 2-oxo-2,3-dihydrobenzooxazole scaffold into target molecules, a structural motif found in numerous biologically active compounds.

In pharmaceutical research, 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid serves as a key intermediate for developing novel drug candidates. The benzoxazolone core is known to exhibit various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its potential in developing proteasome inhibitors and enzyme modulators, addressing current medical challenges in oncology and neurodegenerative diseases.

The compound's unique structure also makes it valuable in materials science. Researchers are investigating its potential in creating organic electronic materials, particularly in the development of OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. The combination of electron-rich benzoxazole and the electron-deficient boronic acid group creates interesting charge transport properties that could be harnessed for next-generation electronic applications.

From a synthetic chemistry perspective, CAS 710348-42-8 offers several advantages. The boronic acid functionality provides excellent chemoselectivity in coupling reactions, while the 2-oxo-2,3-dihydrobenzooxazole moiety offers multiple sites for further functionalization. This dual reactivity makes the compound particularly useful in diversity-oriented synthesis and medicinal chemistry applications where rapid generation of molecular diversity is desired.

Recent advances in green chemistry have also explored the use of 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid in more sustainable synthetic protocols. Researchers have developed water-based coupling reactions and catalyst systems that minimize environmental impact while maintaining high yields, addressing growing concerns about sustainable chemical processes in the pharmaceutical industry.

The global market for boronic acid derivatives like CAS 710348-42-8 has been steadily growing, driven by increasing demand from the pharmaceutical and materials science sectors. Current market trends show particular interest in compounds that can serve as multifunctional building blocks, making 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid an attractive option for both research and industrial applications.

Quality control of 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid typically involves HPLC analysis to ensure high purity, with commercial samples generally available at ≥95% purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are used for structural confirmation, particularly important for applications in drug discovery where precise molecular characterization is crucial.

Looking to the future, research directions for CAS 710348-42-8 include exploration of its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's ability to form stable complexes with various biomolecules makes it an interesting candidate for developing new diagnostic tools and therapeutic agents, particularly in the rapidly growing field of precision medicine.

For researchers working with 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices recommend working in well-ventilated areas and avoiding direct contact with skin or eyes.

In conclusion, 2-Oxo-2,3-Dihydrobenzooxazole-5-boronic acid (CAS 710348-42-8) represents a versatile and valuable compound in modern chemical research. Its unique combination of structural features and reactivity patterns continues to inspire innovations across multiple disciplines, from pharmaceutical development to advanced materials science, making it a compound of enduring interest to the scientific community.